molecular formula C18H20Cl2N2 B8433281 1-Benzyl-4-[(3,4-dichlorophenyl)amino]piperidine

1-Benzyl-4-[(3,4-dichlorophenyl)amino]piperidine

Cat. No.: B8433281
M. Wt: 335.3 g/mol
InChI Key: HZCYTQCPVNIIKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-4-[(3,4-dichlorophenyl)amino]piperidine is a useful research compound. Its molecular formula is C18H20Cl2N2 and its molecular weight is 335.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H20Cl2N2

Molecular Weight

335.3 g/mol

IUPAC Name

1-benzyl-N-(3,4-dichlorophenyl)piperidin-4-amine

InChI

InChI=1S/C18H20Cl2N2/c19-17-7-6-16(12-18(17)20)21-15-8-10-22(11-9-15)13-14-4-2-1-3-5-14/h1-7,12,15,21H,8-11,13H2

InChI Key

HZCYTQCPVNIIKJ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1NC2=CC(=C(C=C2)Cl)Cl)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

190 mmol of 1-benzyl-4-piperidone, 240 mmol of 3,4-dichloroaniline, 0.02 g of PTSA and 200 ml of toluene are placed in a round-bottomed flask equipped with a reflux condenser and a Dean and Stark apparatus. The whole mixture is brought to reflux for 24 hours. After evaporation of the solvent, the residue is taken up in 500 ml of methanol and 450 mmol of sodium borohydride are progressively added. The whole mixture is kept stirring for two days. The expected product is obtained after concentration by filtration of the precipitate formed.
Quantity
190 mmol
Type
reactant
Reaction Step One
Quantity
240 mmol
Type
reactant
Reaction Step One
Name
Quantity
0.02 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
450 mmol
Type
reactant
Reaction Step Two

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